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N-[5-amino-2-[3-(aminomethyl)-4,5,6-trihydroxyoxan-2-yl]oxy-4-[3,5-dihydroxy-6-(hydroxymethyl)-4-[(2,2,2-trifluoroacetyl)amino]oxan-2-yl]oxy-3-hydroxycyclohexyl]hexadecanamide N-[5-amino-2-[3-(aminomethyl)-4,5,6-trihydroxyoxan-2-yl]oxy-4-[3,5-dihydroxy-6-(hydroxymethyl)-4-[(2,2,2-trifluoroacetyl)amino]oxan-2-yl]oxy-3-hydroxycyclohexyl]hexadecanamide
Brand Name: Vulcanchem
CAS No.: 106190-45-8
VCID: VC20803358
InChI: InChI=1S/C36H65F3N4O13/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-23(45)42-21-16-20(41)30(29(50)31(21)55-33-19(17-40)25(46)28(49)32(51)56-33)54-34-27(48)24(26(47)22(18-44)53-34)43-35(52)36(37,38)39/h19-22,24-34,44,46-51H,2-18,40-41H2,1H3,(H,42,45)(H,43,52)
SMILES: CCCCCCCCCCCCCCCC(=O)NC1CC(C(C(C1OC2C(C(C(C(O2)O)O)O)CN)O)OC3C(C(C(C(O3)CO)O)NC(=O)C(F)(F)F)O)N
Molecular Formula: C36H65F3N4O13
Molecular Weight: 818.9 g/mol

N-[5-amino-2-[3-(aminomethyl)-4,5,6-trihydroxyoxan-2-yl]oxy-4-[3,5-dihydroxy-6-(hydroxymethyl)-4-[(2,2,2-trifluoroacetyl)amino]oxan-2-yl]oxy-3-hydroxycyclohexyl]hexadecanamide

CAS No.: 106190-45-8

Cat. No.: VC20803358

Molecular Formula: C36H65F3N4O13

Molecular Weight: 818.9 g/mol

* For research use only. Not for human or veterinary use.

N-[5-amino-2-[3-(aminomethyl)-4,5,6-trihydroxyoxan-2-yl]oxy-4-[3,5-dihydroxy-6-(hydroxymethyl)-4-[(2,2,2-trifluoroacetyl)amino]oxan-2-yl]oxy-3-hydroxycyclohexyl]hexadecanamide - 106190-45-8

Specification

CAS No. 106190-45-8
Molecular Formula C36H65F3N4O13
Molecular Weight 818.9 g/mol
IUPAC Name N-[5-amino-2-[3-(aminomethyl)-4,5,6-trihydroxyoxan-2-yl]oxy-4-[3,5-dihydroxy-6-(hydroxymethyl)-4-[(2,2,2-trifluoroacetyl)amino]oxan-2-yl]oxy-3-hydroxycyclohexyl]hexadecanamide
Standard InChI InChI=1S/C36H65F3N4O13/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-23(45)42-21-16-20(41)30(29(50)31(21)55-33-19(17-40)25(46)28(49)32(51)56-33)54-34-27(48)24(26(47)22(18-44)53-34)43-35(52)36(37,38)39/h19-22,24-34,44,46-51H,2-18,40-41H2,1H3,(H,42,45)(H,43,52)
Standard InChI Key FGENLTKUTXNKQY-UHFFFAOYSA-N
SMILES CCCCCCCCCCCCCCCC(=O)NC1CC(C(C(C1OC2C(C(C(C(O2)O)O)O)CN)O)OC3C(C(C(C(O3)CO)O)NC(=O)C(F)(F)F)O)N
Canonical SMILES CCCCCCCCCCCCCCCC(=O)NC1CC(C(C(C1OC2C(C(C(C(O2)O)O)O)CN)O)OC3C(C(C(C(O3)CO)O)NC(=O)C(F)(F)F)O)N

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